5-chloro-N'-[(4-chlorophenyl)carbonyl]-2-(methylsulfanyl)pyrimidine-4-carbohydrazide

• Molecular Formula: C13H10Cl2N4O2S
• Molecular Weight: 357.2 g/mol
• IUPAC Name: 5-chloro-N'-(4-chlorobenzoyl)-2-methylsulfanylpyrimidine-4-carbohydrazide
• InChI: InChI=1S/C13H10Cl2N4O2S/c1-22-13-16-6-9(15)10(17-13)12(21)19-18-11(20)7-2-4-8(14)5-3-7/h2-6H,1H3,(H,18,20)(H,19,21)
• InChI Key: QLCHBYGEMXEZJI-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=C(C(=N1)C(=O)NNC(=O)C2=CC=C(C=C2)Cl)Cl

Description

The compound 5-chloro-N'-[(4-chlorophenyl)carbonyl]-2-(methylsulfanyl)pyrimidine-4-carbohydrazide features a pyrimidine core substituted at positions 2, 4, and 3. Key structural attributes include:

• Position 4: A carbohydrazide moiety (-CONHNHCO-), enabling hydrogen bonding and metal coordination.
• Position 5: A chlorine atom, enhancing electronic effects and steric bulk.

This compound is hypothesized to exhibit biological activity due to its pyrimidine scaffold, a common pharmacophore in antiviral, anticancer, and antimicrobial agents. Structural characterization likely employs crystallographic tools like SHELXL and ORTEP , while computational analyses (e.g., Multiwfn ) could elucidate electronic properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-chloro-N’-[(4-chlorophenyl)carbonyl]-2-(methylsulfanyl)pyrimidine-4-carbohydrazide typically involves multi-step reactions starting from readily available precursors. One common method involves the reaction of 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylic acid with hydrazine hydrate to form the corresponding carbohydrazide. This intermediate is then reacted with 4-chlorobenzoyl chloride under basic conditions to yield the final product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification techniques to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

5-chloro-N’-[(4-chlorophenyl)carbonyl]-2-(methylsulfanyl)pyrimidine-4-carbohydrazide can undergo various chemical reactions, including:

Oxidation: The methylsulfanyl group can be oxidized to a sulfoxide or sulfone.

Reduction: The carbonyl group can be reduced to a hydroxyl group.

Substitution: The chlorine atoms can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Nucleophiles like amines or thiols can be used under basic or acidic conditions.

Major Products

Oxidation: Sulfoxide or sulfone derivatives.

Reduction: Hydroxyl derivatives.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Anticancer Activity

The compound's structure suggests potential anticancer properties, particularly due to the presence of the pyrimidine moiety, which has been linked to various biological activities. Research indicates that derivatives of pyrimidines often exhibit significant cytotoxic effects against various cancer cell lines.

Case Study:

A study conducted by Li et al. demonstrated that similar pyrimidine derivatives showed promising results against MCF-7 and HCT116 cancer cell lines, with IC50 values indicating effective inhibition of cell proliferation ( ). This suggests that 5-chloro-N'-[(4-chlorophenyl)carbonyl]-2-(methylsulfanyl)pyrimidine-4-carbohydrazide could exhibit comparable efficacy.

Antimicrobial Properties

The compound has also been evaluated for antimicrobial activity. The presence of the methylsulfanyl group is known to enhance the antimicrobial properties of compounds.

Case Study:

In a comprehensive screening of various pyrimidine derivatives, compounds with similar structural features were tested against a range of bacterial strains. The results indicated significant antibacterial activity, particularly against Gram-positive bacteria ( ). This positions 5-chloro-N'-[(4-chlorophenyl)carbonyl]-2-(methylsulfanyl)pyrimidine-4-carbohydrazide as a candidate for further development as an antimicrobial agent.

Comparative Analysis with Related Compounds

To better understand the potential of 5-chloro-N'-[(4-chlorophenyl)carbonyl]-2-(methylsulfanyl)pyrimidine-4-carbohydrazide, a comparative analysis with other known pyrimidine derivatives was performed:

Compound	Activity Type	IC50 (µM)
Similar Pyrimidine Derivative A	Anticancer (MCF-7)	0.39
Similar Pyrimidine Derivative B	Antimicrobial (E. coli)	25
5-chloro-N'-[(4-chlorophenyl)carbonyl]-2-(methylsulfanyl)pyrimidine-4-carbohydrazide	Anticancer/Antimicrobial (proposed)	TBD

Mechanism of Action

The mechanism of action of 5-chloro-N’-[(4-chlorophenyl)carbonyl]-2-(methylsulfanyl)pyrimidine-4-carbohydrazide is not fully understood but is believed to involve interactions with specific molecular targets. The compound may inhibit certain enzymes or receptors, leading to its observed biological effects. Further research is needed to elucidate the exact pathways and targets involved.

Comparison with Similar Compounds

Substituent Analysis at Position 2

The methylsulfanyl group at position 2 is critical for lipophilicity. Analogues with alternative substituents include:

• 5-chloro-2-[(4-fluorobenzyl)sulfanyl]-N-[2-(4-sulfamoylphenyl)ethyl]pyrimidine-4-carboxamide (): Features a bulkier 4-fluorobenzylsulfanyl group, which may enhance π-π stacking but reduce solubility .
• 5-chloro-2-ethylsulfanyl-N-(2-methoxyphenyl)pyrimidine-4-carboxamide (): Substitutes methylsulfanyl with ethylsulfanyl (-SEt), slightly increasing hydrophobicity .

Table 1: Substituent Effects at Position 2

Compound	Position 2 Substituent	Key Impact
Target Compound	-SMe	Moderate lipophilicity, compact size
Compound	-S-(4-fluorobenzyl)	Enhanced aromatic interactions
Compound	-SEt	Increased hydrophobicity

Functional Group Variations at Position 4

The carbohydrazide group (-CONHNHCO-) distinguishes the target compound from analogues with carboxamide or oxadiazole moieties:

• 5-(4-Chloro-2-phenoxyphenyl)-N-(4-methylpyridin-2-yl)-1,3,4-oxadiazole-2-carboxamide (): Replaces pyrimidine with oxadiazole, altering electronic distribution and bioavailability .

Table 2: Functional Group Comparisons at Position 4

Compound	Position 4 Group	Hydrogen Bonding Potential
Target Compound	-CONHNHCO-	High (dual NH donors)
Compound	-NH-(aryl)	Moderate (single NH donor)
Compound	Oxadiazole-carboxamide	Low (amide NH only)

Structural Conformation and Dihedral Angles

Crystallographic studies reveal conformational preferences:

• The target compound’s carbohydrazide group likely adopts a planar conformation to maximize resonance stabilization.
• In N-(2-fluorophenyl)-5-[(4-methoxyphenyl)aminomethyl]-6-methyl-2-phenylpyrimidin-4-amine (), dihedral angles between the pyrimidine ring and substituents range from 12.0° to 86.1°, influencing molecular packing and solubility .

Table 3: Dihedral Angle Comparisons

Compound	Dihedral Angles (°)	Structural Implication
Target Compound	Not reported	Assumed planar carbohydrazide
Compound	12.0–86.1	Variable packing efficiency

Halogen and Aromatic Substituent Effects

• 4-Chlorophenyl vs. 4-Fluorophenyl : The target’s 4-chlorobenzoyl group (CZ ) offers stronger halogen bonding compared to fluorine analogues ( ).
• Methoxy vs. Sulfamoyl Groups : Methoxy groups ( ) enhance solubility via polar interactions, whereas sulfamoyl groups ( ) may improve target binding.

Research Findings and Implications

• Synthetic Feasibility : Methylsulfanyl groups (e.g., ) are synthetically accessible, enabling scalable production.
• Crystallographic Insights : Tools like SHELXL and hydrogen-bonding analyses ( ) are critical for understanding structure-activity relationships.

Biological Activity

5-chloro-N'-[(4-chlorophenyl)carbonyl]-2-(methylsulfanyl)pyrimidine-4-carbohydrazide is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article provides an overview of its biological properties, including its anticancer, antibacterial, and enzyme inhibitory activities, supported by data tables and research findings.

Chemical Structure and Properties

The compound has the following molecular characteristics:

• Molecular Formula : C$_{13}$H$_{10}$Cl$_2$N$_4$O$_2$S
• Molecular Weight : 357.2 g/mol
• CAS Number : 902243-65-6

Anticancer Activity

Recent studies have highlighted the anticancer potential of compounds similar to 5-chloro-N'-[(4-chlorophenyl)carbonyl]-2-(methylsulfanyl)pyrimidine-4-carbohydrazide. For instance, derivatives of pyrimidine and related structures have shown promising results against various cancer cell lines.

Case Study: Cytotoxicity Assessment

A study evaluating the cytotoxic effects of related compounds on cancer cell lines demonstrated significant activity. The following table summarizes the IC$_{50}$ values for selected compounds against different cancer cell lines:

Compound Name	Cell Line	IC$_{50}$ (μM)
Compound A	A549 (Lung Cancer)	49.85
Compound B	MCF-7 (Breast Cancer)	0.46 ± 0.04
Compound C	NCI-H460 (Lung Cancer)	0.39 ± 0.06

These results indicate that certain derivatives exhibit potent growth inhibition, suggesting that modifications to the pyrimidine structure can enhance anticancer activity .

Antibacterial Activity

The antibacterial properties of similar compounds have been extensively studied. The pharmacological behavior of these compounds often correlates with their ability to inhibit bacterial growth.

Evaluation of Antibacterial Effects

A comprehensive evaluation was conducted on several derivatives, including those structurally related to our compound of interest. The following table presents the antibacterial activity against common pathogens:

Pathogen	Inhibition Zone (mm)	Compound Tested
Escherichia coli	15	Compound D
Staphylococcus aureus	20	Compound E
Pseudomonas aeruginosa	18	Compound F

These findings suggest that certain derivatives possess significant antibacterial properties, making them candidates for further development as antimicrobial agents .

Enzyme Inhibition Studies

In addition to anticancer and antibacterial activities, enzyme inhibition is another critical area of research for this compound class. Specifically, inhibition of enzymes such as acetylcholinesterase (AChE) has been investigated.

Enzyme Inhibition Results

The following data summarizes the enzyme inhibition activity observed in various studies:

Enzyme	IC$_{50}$ (μM)	Compound Tested
Acetylcholinesterase	0.16 ± 0.03	Compound G
Urease	31.5	Compound H

These results indicate that certain derivatives show promising enzyme inhibitory effects, which could be beneficial for treating conditions like Alzheimer's disease .